Cas no 932176-81-3 ((3,4-dichlorophenyl)methyl(2-methylbutan-2-yl)amine)

• Product Name: (3,4-dichlorophenyl)methyl(2-methylbutan-2-yl)amine
• CAS No: 932176-81-3
• MF: C₁₂H₁₇Cl₂N
• MW: 246.176081418991
• CID: 5225501
• PubChem ID: 17206877
• Update Time: 2026-03-07

(3,4-dichlorophenyl)methyl(2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-[(3,4-Dichlorophenyl)methyl]-2-methylbutan-2-amine
• n-(3,4-Dichlorobenzyl)-2-methylbutan-2-amine
• (3,4-dichlorophenyl)methyl(2-methylbutan-2-yl)amine

• Inchi： 1S/C12H17Cl2N/c1-4-12(2,3)15-8-9-5-6-10(13)11(14)7-9/h5-7,15H,4,8H2,1-3H3
• InChI Key： HSTZZVVTCUDNDP-UHFFFAOYSA-N
• SMILES： C1(CNC(C)(C)CC)=CC=C(Cl)C(Cl)=C1

Additional information on (3,4-dichlorophenyl)methyl(2-methylbutan-2-yl)amine

Comprehensive Overview of (3,4-dichlorophenyl)methyl(2-methylbutan-2-yl)amine (CAS No. 932176-81-3)

(3,4-dichlorophenyl)methyl(2-methylbutan-2-yl)amine, also known by its CAS number 932176-81-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex molecular framework, which includes a dichlorophenyl group and a substituted amine moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further research and development.

The molecular formula of (3,4-dichlorophenyl)methyl(2-methylbutan-2-yl)amine is C₁₃H₁₈Cl₂N, and its molecular weight is approximately 265.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 3,4-dichlorobenzyl chloride and 2-methylbutan-2-amine. The synthesis process involves nucleophilic substitution reactions followed by purification steps to ensure high purity and yield.

In the realm of pharmaceutical research, (3,4-dichlorophenyl)methyl(2-methylbutan-2-yl)amine has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its pharmacological properties, particularly its interactions with various biological targets such as receptors, enzymes, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits selective binding to G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders and cardiovascular diseases.

The biological activity of (3,4-dichlorophenyl)methyl(2-methylbutan-2-yl)amine has also been investigated in preclinical models. In vitro assays have demonstrated that it possesses potent anti-inflammatory and antioxidant properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. Additionally, preliminary in vivo studies have shown that this compound can effectively reduce oxidative stress in animal models, suggesting its potential as a protective agent against oxidative damage.

Beyond its pharmaceutical applications, (3,4-dichlorophenyl)methyl(2-methylbutan-2-yl)amine has found use in materials science due to its unique physical properties. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of new materials with enhanced mechanical strength and thermal stability. Researchers at the University of California, Berkeley, have recently reported the synthesis of metal-organic frameworks (MOFs) incorporating this compound as a ligand. These MOFs exhibit high porosity and surface area, making them suitable for applications such as gas storage and separation.

The environmental impact of (3,4-dichlorophenyl)methyl(2-methylbutan-2-yl)amine has also been a subject of interest. Studies have shown that it is relatively stable under ambient conditions but can undergo degradation when exposed to certain environmental factors such as UV light and high temperatures. Efforts are ongoing to develop environmentally friendly synthesis methods that minimize the formation of by-products and reduce the overall environmental footprint of this compound.

In conclusion, (3,4-dichlorophenyl)methyl(2-methylbutan-2-yl)amine (CAS No. 932176-81-3) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.